Cas no 2097920-73-3 (1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine
• CAS No: 2097920-73-3
• MF: C₁₄H₂₀ClNO₃S₂
• MW: 349.896500587463
• CID: 6136591
• PubChem ID: 126850545
• Update Time: 2025-06-08

1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine
• AKOS032457199
• 2097920-73-3
• F6441-0121
• (5-chlorothiophen-2-yl)-[3-(2-methylpropylsulfonyl)piperidin-1-yl]methanone

• Inchi： 1S/C14H20ClNO3S2/c1-10(2)9-21(18,19)11-4-3-7-16(8-11)14(17)12-5-6-13(15)20-12/h5-6,10-11H,3-4,7-9H2,1-2H3
• InChI Key： JYOSNRUBYROCTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCCC(C2)S(CC(C)C)(=O)=O)=O)S1

Computed Properties

• Exact Mass: 349.0573135g/mol
• Monoisotopic Mass: 349.0573135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.1Ų

Additional information on 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine

Introduction to 1-(5-Chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine (CAS No. 2097920-73-3)

1-(5-Chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine, with the CAS number 2097920-73-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a thiophene ring, a chloro substituent, and a piperidine moiety functionalized with a 2-methylpropanesulfonyl group. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine involves several intricate steps, including the formation of the thiophene ring, the introduction of the chloro substituent, and the functionalization of the piperidine ring. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as a therapeutic agent for neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that it may have applications in treating conditions such as depression, anxiety, and Parkinson's disease.

Furthermore, recent research has explored the anti-inflammatory properties of 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this is essential for targeting central nervous system (CNS) disorders.

In addition to its therapeutic potential, 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine has been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological pathways and interactions. For instance, it has been used to investigate the role of certain enzymes in metabolic processes and to study receptor-ligand interactions.

The safety profile of 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(5-chlorothiophene-2-carbonyl)-3-(2-methylpropanesulfonyl)piperidine (CAS No. 2097920-73-3) is a promising compound with a wide range of potential applications in both pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers alike. As further research continues to uncover its full potential, it is likely to play a significant role in the development of new therapeutic agents and tools for chemical biology.